4-[(1S,6β)-3β,5β-Dihydroxy-1β-methyl-4β-(1-methylethyl)bicyclo[4.1.0]hept-7β-yl]-2-butanone
4-[(1S,6β)-3β,5β-Dihydroxy-1β-methyl-4β-(1-methylethyl)bicyclo[4.1.0]hept-7β-yl]-2-butanone
Brand Name:
Vulcanchem
CAS No.:
102341-43-5
VCID:
VC0027353
InChI:
InChI=1S/C15H26O3/c1-8(2)12-11(17)7-15(4)10(6-5-9(3)16)13(15)14(12)18/h8,10-14,17-18H,5-7H2,1-4H3/t10-,11-,12-,13+,14-,15+/m1/s1
SMILES:
CC(C)C1C(CC2(C(C2C1O)CCC(=O)C)C)O
Molecular Formula:
C15H26O3
Molecular Weight:
254.36 g/mol
4-[(1S,6β)-3β,5β-Dihydroxy-1β-methyl-4β-(1-methylethyl)bicyclo[4.1.0]hept-7β-yl]-2-butanone
CAS No.: 102341-43-5
Main Products
VCID: VC0027353
Molecular Formula: C15H26O3
Molecular Weight: 254.36 g/mol
![4-[(1S,6β)-3β,5β-Dihydroxy-1β-methyl-4β-(1-methylethyl)bicyclo[4.1.0]hept-7β-yl]-2-butanone - 102341-43-5](/images/no_structure.jpg)
| CAS No. | 102341-43-5 |
|---|---|
| Product Name | 4-[(1S,6β)-3β,5β-Dihydroxy-1β-methyl-4β-(1-methylethyl)bicyclo[4.1.0]hept-7β-yl]-2-butanone |
| Molecular Formula | C15H26O3 |
| Molecular Weight | 254.36 g/mol |
| IUPAC Name | 4-[(1S,3R,4R,5S,6R,7R)-3,5-dihydroxy-1-methyl-4-propan-2-yl-7-bicyclo[4.1.0]heptanyl]butan-2-one |
| Standard InChI | InChI=1S/C15H26O3/c1-8(2)12-11(17)7-15(4)10(6-5-9(3)16)13(15)14(12)18/h8,10-14,17-18H,5-7H2,1-4H3/t10-,11-,12-,13+,14-,15+/m1/s1 |
| Standard InChIKey | ZZIAFVLVIODAMJ-LACSLYJWSA-N |
| Isomeric SMILES | CC(C)[C@@H]1[C@@H](C[C@]2([C@@H]([C@H]2[C@@H]1O)CCC(=O)C)C)O |
| SMILES | CC(C)C1C(CC2(C(C2C1O)CCC(=O)C)C)O |
| Canonical SMILES | CC(C)C1C(CC2(C(C2C1O)CCC(=O)C)C)O |
| PubChem Compound | 21606135 |
| Last Modified | Nov 11 2021 |
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